Cas no 1177921-51-5 (6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

6-Benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride is a synthetic small-molecule compound featuring a thienopyridine core with a benzyl substitution and an isobutyramido functional group. Its hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and biochemical research applications. The compound's structural complexity allows for potential interactions with biological targets, particularly in kinase inhibition or receptor modulation studies. Its well-defined chemical properties and high purity make it a valuable intermediate or reference standard in medicinal chemistry. The presence of both amide and carboxamide groups offers versatility for further derivatization, supporting drug discovery efforts.
6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride structure
1177921-51-5 structure
Product Name:6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
CAS No:1177921-51-5
MF:C19H24ClN3O2S
MW:393.930762290955
CID:6039461
PubChem ID:16806335
Update Time:2025-05-26

6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
    • 6-benzyl-2-isobutyramido-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
    • CHEMBL1455654
    • SMR000640807
    • AKOS026678207
    • 6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
    • MLS001167350
    • SR-01000006705
    • F0526-1398
    • 1177921-51-5
    • SR-01000006705-1
    • 6-benzyl-2-(2-methylpropanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
    • Inchi: 1S/C19H23N3O2S.ClH/c1-12(2)18(24)21-19-16(17(20)23)14-8-9-22(11-15(14)25-19)10-13-6-4-3-5-7-13;/h3-7,12H,8-11H2,1-2H3,(H2,20,23)(H,21,24);1H
    • InChI Key: VLDZDGVREMQJAD-UHFFFAOYSA-N
    • SMILES: C(C1=C(SC2CN(CC3C=CC=CC=3)CCC1=2)NC(=O)C(C)C)(=O)N.Cl

Computed Properties

  • Exact Mass: 393.1277759g/mol
  • Monoisotopic Mass: 393.1277759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 493
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų

6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Pricemore >>

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Additional information on 6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

Research Brief on 6-Benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide Hydrochloride (CAS: 1177921-51-5)

Recent studies on 6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS: 1177921-51-5) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thienopyridine scaffold, has garnered attention due to its bioactivity and potential applications in targeting specific disease pathways. The following research brief synthesizes the latest findings, methodologies, and implications of studies involving this compound.

The primary focus of recent research has been on elucidating the molecular mechanisms underlying the compound's pharmacological effects. In vitro and in vivo studies have demonstrated its efficacy in modulating key signaling pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against specific kinase targets, suggesting its utility in developing novel kinase inhibitors for cancer therapy.

Structural-activity relationship (SAR) analyses have further refined the understanding of how modifications to the benzyl and isobutyramido groups influence the compound's binding affinity and selectivity. Computational modeling and X-ray crystallography data have provided insights into the compound's interaction with biological targets, facilitating the design of derivatives with enhanced therapeutic profiles. These advancements underscore the compound's versatility as a scaffold for drug development.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in addressing neurodegenerative diseases. Preclinical models have indicated its ability to cross the blood-brain barrier and modulate neuroinflammatory responses, positioning it as a candidate for further development in CNS disorders. However, challenges such as metabolic stability and off-target effects remain areas of active research.

Future directions for research on 6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride include optimizing its pharmacokinetic properties and expanding its therapeutic indications. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications, potentially addressing unmet medical needs in oncology and neurology.

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